Cas no 1270332-89-2 (2-(2,5-Dimethylfuran-3-yl)piperidine)

• Product Name: 2-(2,5-Dimethylfuran-3-yl)piperidine
• CAS No: 1270332-89-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD18652741
• CID: 5216976
• Update Time: 2025-10-23

2-(2,5-Dimethylfuran-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)piperidine
• Piperidine, 2-(2,5-dimethyl-3-furanyl)-
• 2-(2,5-Dimethylfuran-3-yl)piperidine

• MDL： MFCD18652741
• Inchi： 1S/C11H17NO/c1-8-7-10(9(2)13-8)11-5-3-4-6-12-11/h7,11-12H,3-6H2,1-2H3
• InChI Key： WHNORUOQLIDAGX-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 25.2

Additional information on 2-(2,5-Dimethylfuran-3-yl)piperidine

Comprehensive Overview of 2-(2,5-Dimethylfuran-3-yl)piperidine (CAS No. 1270332-89-2): Properties, Applications, and Research Insights

2-(2,5-Dimethylfuran-3-yl)piperidine (CAS No. 1270332-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a piperidine ring with a 2,5-dimethylfuran moiety, creating a hybrid structure that exhibits potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given the pharmacological relevance of both furan and piperidine derivatives in modern medicine.

The compound's molecular formula, C₁₁H₁₇NO, reflects its moderate complexity, making it a versatile intermediate in synthetic chemistry. Its heterocyclic framework is a key focus for scientists exploring new bioactive molecules, especially in the context of central nervous system (CNS) targeting compounds. Recent studies highlight the growing demand for such furan-piperidine hybrids in the development of novel therapeutic agents, aligning with current trends in precision medicine and structure-activity relationship (SAR) optimization.

From a synthetic perspective, 2-(2,5-Dimethylfuran-3-yl)piperidine offers intriguing possibilities for molecular diversification. The presence of both basic nitrogen (in the piperidine ring) and oxygen heteroatoms (in the furan ring) allows for multiple points of chemical modification. This characteristic has made it valuable in combinatorial chemistry libraries, where researchers systematically explore structural variations to identify compounds with desired biological properties. The compound's lipophilicity and hydrogen bonding capacity also contribute to its potential as a drug-like molecule in pharmaceutical screenings.

In the context of current research trends, this compound intersects with several hot topics in medicinal chemistry. The scientific community is actively investigating furan-containing compounds for their diverse biological activities, including potential applications in neurodegenerative disease research and pain management. Similarly, piperidine derivatives continue to be important scaffolds in drug design, particularly for targets involving G-protein coupled receptors (GPCRs) and ion channels. The combination of these two structural elements in 1270332-89-2 creates opportunities for exploring new structure-activity relationships in these therapeutic areas.

Analytical characterization of 2-(2,5-Dimethylfuran-3-yl)piperidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The growing emphasis on quality by design (QbD) in chemical synthesis has further increased the importance of rigorous analytical profiling for compounds like 1270332-89-2, especially when used as reference standards or intermediates in drug development pipelines.

From a commercial perspective, the availability of 2-(2,5-Dimethylfuran-3-yl)piperidine through specialty chemical suppliers reflects its importance in contemporary research. The compound's CAS registry number (1270332-89-2) serves as a unique identifier in global chemical databases, facilitating its tracking in scientific literature and patent applications. Recent patent analyses reveal increasing references to similar furan-piperidine structures in intellectual property filings, particularly in areas related to neurological disorders and metabolic diseases, indicating its growing relevance in pharmaceutical innovation.

Environmental and safety considerations for handling 2-(2,5-Dimethylfuran-3-yl)piperidine follow standard laboratory protocols for organic compounds. While not classified as high-risk, proper chemical hygiene practices are recommended during its use. The compound's stability profile and storage requirements are topics frequently addressed in technical documentation, reflecting the broader scientific community's emphasis on responsible research practices and laboratory safety standards.

Future research directions for CAS 1270332-89-2 may explore its potential in catalysis or as a ligand in metal-organic frameworks (MOFs), given the increasing interest in these applications for heterocyclic compounds. Additionally, its pharmacophore characteristics make it a candidate for further investigation in computer-aided drug design (CADD) studies, particularly in virtual screening approaches that leverage molecular docking simulations. These applications align with current trends toward computational chemistry and AI-assisted molecular discovery in the pharmaceutical industry.

In summary, 2-(2,5-Dimethylfuran-3-yl)piperidine represents an important structural class in modern chemical research. Its dual heterocyclic system, identifiable by CAS No. 1270332-89-2, offers multiple avenues for scientific exploration across drug discovery, materials science, and synthetic methodology development. As research continues to uncover new applications for such hybrid heterocycles, this compound is likely to maintain its relevance in cutting-edge chemical and pharmaceutical investigations, contributing to advancements in targeted therapeutics and molecular design strategies.